Cas no 1357958-20-3 (methyl 3-chloroquinoline-6-carboxylate)

• Product Name: methyl 3-chloroquinoline-6-carboxylate
• CAS No: 1357958-20-3
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD23163639
• CID: 5096199
• PubChem ID: 58081328
• Update Time: 2026-03-02

methyl 3-chloroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloroquinoline-6-carboxylate
• 6-Quinolinecarboxylic acid, 3-chloro-, methyl ester
• Methyl 3-chloro-6-quinolinecarboxylate
• CS-0309849
• Methyl3-chloroquinoline-6-carboxylate
• LIVVYLNBAYBNDP-UHFFFAOYSA-N
• DB-417149
• 6-Quinolinecarboxylicacid,3-chloro-,methylester
• SY322894
• AS-76875
• 1357958-20-3
• SCHEMBL554998
• MFCD23163639
• P19387

• MDL： MFCD23163639
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)7-2-3-10-8(4-7)5-9(12)6-13-10/h2-6H,1H3
• InChI Key： LIVVYLNBAYBNDP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(OC)=O)=CC=2)C=C(Cl)C=1

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on methyl 3-chloroquinoline-6-carboxylate

Methyl 3-Chloroquinoline-6-Carboxylate (CAS No. 1357958-20-3): An Overview

Methyl 3-chloroquinoline-6-carboxylate (CAS No. 1357958-20-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 3-chloroquinoline-6-carboxylate consists of a quinoline ring substituted with a chlorine atom at the 3-position and a carboxylate ester group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the treatment of infectious diseases and cancer. The chlorine substitution at the 3-position of the quinoline ring is known to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug efficacy and bioavailability.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the antimalarial activity of various quinoline derivatives, including methyl 3-chloroquinoline-6-carboxylate. The results demonstrated that this compound exhibited potent activity against Plasmodium falciparum, a parasite responsible for malaria. The enhanced lipophilicity and metabolic stability contributed to its superior performance compared to other quinoline-based antimalarials.

Beyond its antimalarial properties, methyl 3-chloroquinoline-6-carboxylate has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry explored the anticancer activity of this compound against various human cancer cell lines. The results indicated that it effectively inhibited cell proliferation and induced apoptosis in breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to disrupt cellular signaling pathways involved in cell survival and proliferation.

The synthetic accessibility of methyl 3-chloroquinoline-6-carboxylate is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for further studies and potential commercialization. One such method involves the reaction of 3-chloroquinoline-6-carboxylic acid with methanol in the presence of an acid catalyst, yielding high yields and purity.

In addition to its therapeutic applications, methyl 3-chloroquinoline-6-carboxylate has been explored as a building block for the synthesis of more complex molecules. Its reactivity and functional group versatility make it an ideal starting material for constructing libraries of quinoline derivatives with diverse biological activities. This approach has been utilized in high-throughput screening campaigns to identify novel leads for drug discovery programs.

The safety profile of methyl 3-chloroquinoline-6-carboxylate is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, methyl 3-chloroquinoline-6-carboxylate (CAS No. 1357958-20-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent biological activities and synthetic accessibility, make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as an important molecule in the field.